Cas no 2199209-19-1 (5-Chloro-2-(thian-4-yloxy)pyridine)

• Product Name: 5-Chloro-2-(thian-4-yloxy)pyridine
• CAS No: 2199209-19-1
• MF: C₁₀H₁₂ClNOS
• MW: 229.726380348206
• CID: 5326314
• Update Time: 2025-06-25

5-Chloro-2-(thian-4-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(thian-4-yloxy)pyridine
• 5-Chloro-2-(thian-4-yloxy)pyridine

• Inchi： 1S/C10H12ClNOS/c11-8-1-2-10(12-7-8)13-9-3-5-14-6-4-9/h1-2,7,9H,3-6H2
• InChI Key： BAPRBWOHVDTQTL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OC1CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3
• Topological Polar Surface Area: 47.4

Additional information on 5-Chloro-2-(thian-4-yloxy)pyridine

5-Chloro-2-(thian-4-yloxy)pyridine: A Comprehensive Overview

The compound 5-Chloro-2-(thian-4-yloxy)pyridine (CAS No. 2199209-19-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and its potential applications in various industries. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 5-Chloro-2-(thian-4-yloxy)pyridine, providing a comprehensive understanding of its significance in modern chemical research.

5-Chloro-2-(thian-4-yloxy)pyridine is an aromatic heterocyclic compound that combines a pyridine ring with a thiane group. The pyridine ring, a six-membered aromatic ring containing one nitrogen atom, is a fundamental structure in many pharmaceuticals and agrochemicals. The thiane group, a sulfur-containing five-membered ring with two double bonds, adds unique electronic and structural properties to the molecule. The combination of these groups results in a compound with intriguing reactivity and selectivity.

Recent studies have highlighted the importance of 5-Chloro-2-(thian-4-yloxy)pyridine in the development of new materials for optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties. For instance, the compound has been used in the synthesis of novel semiconducting polymers that exhibit enhanced charge transport characteristics. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its role in materials science, 5-Chloro-2-(thian-4-yloxy)pyridine has also been investigated for its biological activity. Studies have demonstrated that this compound exhibits potent antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. Furthermore, recent research has focused on its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the versatility of 5-Chloro-2-(thian-4-yloxy)pyridine as a lead compound for drug discovery.

The synthesis of 5-Chloro-2-(thian-4-yloxy)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling of chloropyridine derivatives with thiane precursors under specific reaction conditions. Recent advancements in catalysis have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

From an environmental perspective, 5-Chloro-2-(thian-4-yloxy)pyridine has been studied for its biodegradability and environmental impact. Research indicates that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This property is particularly important for applications where environmental safety is a concern.

In conclusion, 5-Chloro-2-(thian-4-yloxy)pyridine (CAS No. 2199209-19-1) is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool in chemical research, offering opportunities for innovation in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future advancements in these fields.